Cas no 5547-35-3 ([1,1':3',1'']terphenyl-2'-carboxylic acid)
5547-35-3 structure
Product Name:[1,1':3',1'']terphenyl-2'-carboxylic acid
CAS No:5547-35-3
MF:C19H14O2
MW:274.313265323639
CID:944010
PubChem ID:15357423
Update Time:2025-04-19
[1,1':3',1'']terphenyl-2'-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- [1,1':3',1'']terphenyl-2'-carboxylic acid
- meta-terphenyl-2'-carboxylic acid
- 3',1'']Terphenyl-2'-carboxylic acid
- LogP
- 2,6-diphenylbenzoic acid
- [1,1':3',1''-Terphenyl]-2'-carboxylic acid
- 5547-35-3
- UKJFDHQIVVKJTE-UHFFFAOYSA-N
- AKOS015962870
- SCHEMBL593127
-
- Inchi: 1S/C19H14O2/c20-19(21)18-16(14-8-3-1-4-9-14)12-7-13-17(18)15-10-5-2-6-11-15/h1-13H,(H,20,21)
- InChI Key: UKJFDHQIVVKJTE-UHFFFAOYSA-N
- SMILES: OC(C1C(=CC=CC=1C1C=CC=CC=1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 274.09942
- Monoisotopic Mass: 274.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.179
- Boiling Point: 414°C at 760 mmHg
- Flash Point: 193.6°C
- Refractive Index: 1.626
- PSA: 37.3
[1,1':3',1'']terphenyl-2'-carboxylic acid Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
5547-35-3 ([1,1':3',1'']terphenyl-2'-carboxylic acid) Related Products
- 482-05-3(Diphenic acid)
- 168618-44-8(2'-Methylbiphenyl-3-carboxylic Acid)
- 7148-03-0(4’-Methylbiphenyl-2-carboxylic Acid)
- 205871-49-4(4-(2-Formylphenyl)benzoic Acid)
- 18773-63-2(2-(2-Hydroxymethylphenyl)benzoic Acid)
- 22803-05-0(H4bptc)
- 947-84-2(2-Phenylbenzoic acid)
- 112804-58-7(4'-Formyl-1,1'-biphenyl-2-carboxylic Acid)
- 205871-52-9(3-(2-Formylphenyl)benzoic Acid)
- 122294-09-1(4-(3,4-Dimethylphenyl)benzoic Acid)
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